1,7-Nonadiene, 8-methyl-

• CAS No.: 90975-99-8
• Molecular Formula: C10H18
• Molecular Weight: 138.25 g/mol
• IUPAC Name: 8-methylnona-1,7-diene
• InChI: InChI=1S/C10H18/c1-4-5-6-7-8-9-10(2)3/h4,9H,1,5-8H2,2-3H3
• InChI Key: VMEDJHVTTJXKCN-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCCCCC=C)C

Description

1,7-Nonadiene, 8-methyl- is an organic compound with the molecular formula C10H18. It is a type of diene, which means it contains two double bonds. This compound is of interest in various fields of chemistry due to its unique structure and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1,7-Nonadiene, 8-methyl- can be synthesized through several methods. One common approach involves the catalytic hydrogenation of 1,7-nonadiyne, 8-methyl-. This reaction typically uses a palladium catalyst under hydrogen gas at elevated temperatures and pressures .

Industrial Production Methods: Industrial production of 1,7-Nonadiene, 8-methyl- often involves the use of large-scale catalytic reactors. The process is optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions: 1,7-Nonadiene, 8-methyl- undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding epoxides or diols using oxidizing agents like potassium permanganate or osmium tetroxide.

Reduction: Reduction reactions can convert the double bonds to single bonds, typically using hydrogen gas and a metal catalyst.

Substitution: It can undergo substitution reactions where one of the hydrogen atoms is replaced by another atom or group, often facilitated by reagents like halogens or organometallic compounds.

Common Reagents and Conditions:

Oxidation: Potassium permanganate, osmium tetroxide.

Reduction: Hydrogen gas, palladium or platinum catalyst.

Substitution: Halogens, organometallic reagents.

Major Products Formed:

Oxidation: Epoxides, diols.

Reduction: Alkanes.

Substitution: Halogenated alkenes, organometallic derivatives.

Scientific Research Applications

1,7-Nonadiene, 8-methyl- has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis and polymer chemistry.

Biology: Studied for its potential biological activity and interactions with enzymes and other biomolecules.

Medicine: Investigated for its potential use in drug development and as a precursor for pharmaceuticals.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1,7-Nonadiene, 8-methyl- exerts its effects depends on the specific reaction or applicationThese reactions often involve the formation of intermediate species, such as carbocations or radicals, which then undergo further reactions to yield the final products .

Comparison with Similar Compounds

1,8-Nonadiene: Another diene with a similar structure but different positioning of double bonds.

2-Methyl-5,7-dimethylene-1,8-nonadiene: A compound with additional methyl and methylene groups, leading to different reactivity and applications.

Uniqueness: 1,7-Nonadiene, 8-methyl- is unique due to its specific arrangement of double bonds and the presence of a methyl group. This structure imparts distinct chemical properties and reactivity compared to other dienes .